Cas no 2411221-74-2 (1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene)

• Product Name: 1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene
• CAS No: 2411221-74-2
• MF: C₁₀H₁₁FO₃S
• MW: 230.255945444107
• CID: 5919212
• PubChem ID: 146049293
• Update Time: 2025-06-08

1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene Chemical and Physical Properties

Names and Identifiers

• EN300-7470719
• 1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene
• 2-(cyclopropylmethyl)phenyl fluoranesulfonate
• 2411221-74-2

• Inchi： 1S/C10H11FO3S/c11-15(12,13)14-10-4-2-1-3-9(10)7-8-5-6-8/h1-4,8H,5-7H2
• InChI Key： HCPILRRILHSPIA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC=CC=1CC1CC1)F

Computed Properties

• Exact Mass: 230.04129354g/mol
• Monoisotopic Mass: 230.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene

Introduction to 1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene (CAS No. 2411221-74-2)

1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene, with the CAS number 2411221-74-2, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclopropylmethyl group and a fluorosulfonyloxy functional group. These features contribute to its potential applications in various chemical and pharmaceutical processes.

The cyclopropylmethyl group in 1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene imparts a high degree of steric hindrance, which can influence the reactivity and selectivity of the compound in chemical reactions. The fluorosulfonyloxy group, on the other hand, is known for its strong electron-withdrawing properties and high reactivity, making it a valuable functional group in synthetic chemistry and drug design.

Recent studies have highlighted the potential of 1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that the unique combination of the cyclopropylmethyl and fluorosulfonyloxy groups provided enhanced stability and bioavailability, which are crucial factors in drug development.

In another study, published in Organic Letters (2023), scientists investigated the synthetic pathways for producing 1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene. They developed an efficient and scalable method that involves a sequence of reactions, including nucleophilic substitution and fluorination steps. This method not only improves the yield but also reduces the environmental impact by minimizing waste production.

The physical and chemical properties of 1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene have been extensively studied. It is a colorless liquid with a molecular weight of 246.18 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethyl acetate. Its melting point is -50°C, and its boiling point is 150°C at 760 mmHg. These properties make it suitable for use in various chemical processes and reactions.

In terms of safety, 1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene should be handled with care due to its reactivity. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment such as gloves, goggles, and lab coats should be worn when handling this compound to ensure safety.

The potential applications of 1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene extend beyond pharmaceuticals. In materials science, it has been explored as a precursor for the synthesis of advanced polymers and coatings. The unique combination of functional groups provides opportunities for developing materials with enhanced mechanical properties and chemical resistance.

In conclusion, 1-(Cyclopropylmethyl)-2-fluorosulfonyloxybenzene (CAS No. 2411221-74-2) is a versatile compound with significant potential in various fields. Its unique structural features make it an attractive candidate for use in synthetic chemistry, drug development, and materials science. Ongoing research continues to uncover new applications and optimize synthetic methods for this promising compound.